Cas no 450344-06-6 (N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(trifluoromethyl)benzamide)
N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(trifluoromethyl)benzamide
- N-(2-(2,3-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-2-(trifluoromethyl)benzamide
- Benzamide, N-[2-(2,3-dimethylphenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)-
- N-(2-(2,3-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(trifluoromethyl)benzamide
- 450344-06-6
- SR-01000569826
- AKOS024582253
- N-[2-(2,3-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide
- SR-01000569826-1
- N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide
- F0541-1516
-
- Inchi: 1S/C21H18F3N3OS/c1-12-6-5-9-18(13(12)2)27-19(15-10-29-11-17(15)26-27)25-20(28)14-7-3-4-8-16(14)21(22,23)24/h3-9H,10-11H2,1-2H3,(H,25,28)
- InChI Key: GZSPDOQARUEMAO-UHFFFAOYSA-N
- SMILES: C(NC1N(C2=CC=CC(C)=C2C)N=C2CSCC2=1)(=O)C1=CC=CC=C1C(F)(F)F
Computed Properties
- Exact Mass: 417.11226787g/mol
- Monoisotopic Mass: 417.11226787g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 72.2Ų
N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(trifluoromethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0541-1516-2μmol |
N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide |
450344-06-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0541-1516-5μmol |
N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide |
450344-06-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0541-1516-10μmol |
N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide |
450344-06-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0541-1516-20μmol |
N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide |
450344-06-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0541-1516-1mg |
N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide |
450344-06-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0541-1516-2mg |
N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide |
450344-06-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0541-1516-3mg |
N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide |
450344-06-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0541-1516-4mg |
N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide |
450344-06-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0541-1516-5mg |
N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide |
450344-06-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0541-1516-10mg |
N-[2-(2,3-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-2-(trifluoromethyl)benzamide |
450344-06-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(trifluoromethyl)benzamide Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(trifluoromethyl)benzamide
Recent Advances in the Study of N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(trifluoromethyl)benzamide (CAS: 450344-06-6)
The compound N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(trifluoromethyl)benzamide (CAS: 450344-06-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyrazole scaffold and trifluoromethylbenzamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.
One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that it exhibits high affinity for certain kinase enzymes, which are implicated in a range of pathological conditions, including cancer and inflammatory diseases. Researchers have employed advanced computational modeling and X-ray crystallography to map the binding interactions, providing valuable insights into the structural determinants of its activity. These findings are expected to guide the design of more potent and selective analogs.
In addition to its target engagement, the pharmacokinetic profile of N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(trifluoromethyl)benzamide has been a focal point of recent studies. Investigations into its metabolic stability, bioavailability, and tissue distribution have revealed both strengths and limitations. For instance, while the compound demonstrates favorable oral absorption in rodent models, its clearance rate poses a challenge that necessitates further optimization. Strategies such as prodrug derivatization and formulation enhancements are currently being explored to address these issues.
Another noteworthy development is the compound's performance in preclinical efficacy studies. In models of solid tumors, it has shown significant tumor growth inhibition, particularly when administered in combination with standard chemotherapeutic agents. Synergistic effects have been observed, suggesting its potential as part of combination therapy regimens. Moreover, its anti-inflammatory properties have been validated in models of autoimmune diseases, further broadening its therapeutic scope.
Despite these promising findings, challenges remain in the clinical translation of N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(trifluoromethyl)benzamide. Issues such as off-target effects and potential toxicity profiles require thorough evaluation in upcoming studies. Nevertheless, the compound represents a compelling candidate for further development, and ongoing research efforts are expected to yield additional breakthroughs in the near future.
In conclusion, the latest research on N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(trifluoromethyl)benzamide (CAS: 450344-06-6) underscores its potential as a versatile therapeutic agent. Continued exploration of its biological activities, coupled with optimization of its drug-like properties, will be critical in advancing it toward clinical applications. The insights gained from these studies not only enhance our understanding of this specific compound but also contribute to the broader field of kinase-targeted drug discovery.
450344-06-6 (N-2-(2,3-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-2-(trifluoromethyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)